Cas no 1105191-03-4 (1-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine)

• Product Name: 1-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine
• CAS No: 1105191-03-4
• MF: C₁₀H₁₅N₇
• MW: 233.273000001907
• MDL: MFCD11986858
• CID: 5156915
• PubChem ID: 33679145
• Update Time: 2025-05-22

1-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 3-Ethyl-7-(piperazin-1-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 3-ethyl-7-piperazin-1-yltriazolo[4,5-d]pyrimidine
• starbld0048002
• 1-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
• 3-Ethyl-7-(1-piperazinyl)-3H-1,2,3-triazolo[4,5-d]pyrimidine
• 3H-1,2,3-Triazolo[4,5-d]pyrimidine, 3-ethyl-7-(1-piperazinyl)-
• 1-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

• MDL： MFCD11986858
• Inchi： 1S/C10H15N7/c1-2-17-10-8(14-15-17)9(12-7-13-10)16-5-3-11-4-6-16/h7,11H,2-6H2,1H3
• InChI Key： KCJKRRWWXAEAFL-UHFFFAOYSA-N
• SMILES： N1(C2=C3C(=NC=N2)N(CC)N=N3)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: -0.2
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{3-ethyl-3H-1,2,3triazolo4,5-dpyrimidin-7-yl}piperazine

Compound CAS No. 1105191-03-4: 1-{3-Ethyl-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-Yl}Piperazine

Compound CAS No. 1105191-03-4, also known as 1-{3-Ethyl-3H-1,2,3-Triazolo[4,5-d]Pyrimidin-7-Yl}Piperazine, is a highly specialized chemical entity with significant potential in the field of drug discovery and development. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, including antitumor, anti-inflammatory, and neuroprotective applications.

The molecular structure of this compound is characterized by a piperazine ring fused with a triazolo[4,5-d]pyrimidine moiety, which introduces a high degree of structural complexity and functional diversity. The presence of the ethyl group at the triazolo ring further enhances its chemical reactivity and pharmacokinetic properties. This combination of structural elements makes it an attractive candidate for exploring novel drug mechanisms.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of click chemistry and multi-component reactions. These methods not only improve the yield but also ensure the scalability of the synthesis process, making it suitable for large-scale production in pharmaceutical settings.

From a biological standpoint, Compound CAS No. 1105191-03-4 has demonstrated remarkable selectivity towards specific molecular targets, such as kinases and proteases, which are critical in disease progression pathways. Preclinical studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines, suggesting its potential as an anticancer agent.

In addition to its therapeutic applications, this compound has also been explored for its role in modulating cellular signaling pathways involved in inflammation and neurodegenerative diseases. Its ability to inhibit key enzymes associated with these processes underscores its versatility as a lead compound for drug development.

Moreover, recent research has focused on optimizing the pharmacokinetic properties of this compound to enhance its bioavailability and reduce potential toxicity. Advanced drug delivery systems, such as nanoparticle encapsulation, have been employed to improve its stability and targeting efficiency.

In conclusion, Compound CAS No. 1105191-03-4 represents a cutting-edge chemical entity with immense potential in the field of medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a promising candidate for addressing unmet medical needs across various therapeutic areas.